Cas no 928713-96-6 (ASISCHEM C63605)
ASISCHEM C63605 structure
Product Name:ASISCHEM C63605
CAS No:928713-96-6
MF:C11H7BrN2O
MW:263.090081453323
CID:892161
PubChem ID:17606341
Update Time:2025-04-19
ASISCHEM C63605 Chemical and Physical Properties
Names and Identifiers
-
- ASISCHEM C63605
- AKOS000283983
- 928713-96-6
-
- Inchi: 1S/C11H7BrN2O/c12-10-3-1-9(2-4-10)11-13-5-8(7-15)6-14-11/h1-7H
- InChI Key: HQUINSDEGITEJP-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C1N=CC(C=O)=CN=1
Computed Properties
- Exact Mass: 261.97400
- Monoisotopic Mass: 261.97418g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 42.8Ų
Experimental Properties
- PSA: 42.85000
- LogP: 2.71860
ASISCHEM C63605 Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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